Cas no 1805196-61-5 (5-(Chloromethyl)-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde)

• Product Name: 5-(Chloromethyl)-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde
• CAS No: 1805196-61-5
• MF: C₈H₅ClF₂INO
• MW: 331.485680341721
• CID: 4893969
• Update Time: 2025-06-09

5-(Chloromethyl)-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde

• Inchi： 1S/C8H5ClF2INO/c9-1-4-2-13-7(8(10)11)6(12)5(4)3-14/h2-3,8H,1H2
• InChI Key： SNFBEJWDOGVHCX-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC=C(CCl)C=1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 2
• Topological Polar Surface Area: 30

Additional information on 5-(Chloromethyl)-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde

Professional Introduction to 5-(Chloromethyl)-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde (CAS No. 1805196-61-5)

5-(Chloromethyl)-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde) is a highly specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. With a CAS number of 1805196-61-5, this compound represents a unique structural motif that combines several functional groups, making it a versatile intermediate in the synthesis of various bioactive molecules. The presence of both chloromethyl and difluoromethyl substituents, along with an iodopyridine core and an aldehyde group at the fourth position, endows this molecule with distinct chemical properties that are highly valuable in medicinal chemistry and drug discovery.

The compound's structure is particularly intriguing due to the combination of electron-withdrawing and electron-donating groups that influence its reactivity and potential applications. The chloromethyl group, for instance, is known for its ability to participate in nucleophilic substitution reactions, making it a valuable tool for constructing more complex molecular architectures. Meanwhile, the difluoromethyl group is often incorporated into drug candidates to enhance metabolic stability and binding affinity to biological targets. The iodopyridine core provides a further handle for functionalization, allowing chemists to explore diverse chemical space.

In recent years, there has been a growing interest in developing novel therapeutic agents based on pyridine derivatives. Pyridine scaffolds are ubiquitous in medicinal chemistry due to their ability to mimic key structural motifs found in biologically active compounds. Specifically, the aldehyde functionality at the fourth position of the pyridine ring can be readily transformed into other pharmacophores through condensation reactions or oxidation processes. This flexibility makes 5-(Chloromethyl)-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde) a promising building block for the synthesis of small-molecule drugs targeting various diseases.

The pharmaceutical industry has increasingly focused on exploiting fluorinated compounds due to their improved pharmacokinetic properties. The incorporation of difluoromethyl groups into drug candidates has been shown to enhance their metabolic stability, reduce susceptibility to enzymatic degradation, and improve binding interactions with biological targets. This trend has led to the development of numerous fluorinated drugs that have reached the market or are currently in clinical trials. Given these advantages, 5-(Chloromethyl)-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde) represents an exciting opportunity for researchers looking to develop next-generation therapeutics.

The synthesis of 5-(Chloromethyl)-2-(difluoromethyl)-3-iodopyridine-4-carboxaldehyde) involves a multi-step process that requires careful optimization to ensure high yield and purity. The starting materials typically include commercially available pyridine derivatives that are functionalized through various chemical transformations. For example, the introduction of the difluoromethyl group can be achieved using fluorinating agents such as Selectfluor or DAST (diethylaminosulfur trifluoride). Subsequent steps involve introducing the chloromethyl strong>> group via chlorination reactions, followed by iodination at the third position of the pyridine ring.

The final step involves oxidizing the aldehyde functionality at the fourth position, which can be accomplished using oxidizing agents like manganese dioxide or Dess-Martin periodinane (DMP). Each step in this synthetic sequence must be carefully controlled to prevent unwanted side reactions and ensure regioselectivity. Advances in synthetic methodologies have enabled chemists to streamline these processes, making it more feasible to produce 5-(